Cas no 108260-00-0 (3-[(Acetyloxy)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid)

• Product Name: 3-[(Acetyloxy)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CAS No: 108260-00-0
• MF: C₁₀H₁₂N₂O₅S
• MW: 272.277681350708
• CID: 2869930
• Update Time: 2025-11-01

3-[(Acetyloxy)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Acetyloxy)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 3-(acetyloxymethyl)-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 3-(acetoxymethyl)-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 3-Acetoxymethyl-7-amino-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (7R,7aR)-3-(acetyloxymethyl)-7-amino-6-oxo-2H,7H-azetidino[2,1-b]1,3-thiazine- 4-carboxylic acid
• C

• Inchi： 1S/C10H12N2O5S/c1-4(13)17-2-5-3-18-9-6(11)8(14)12(9)7(5)10(15)16/h6,9H,2-3,11H2,1H3,(H,15,16)
• InChI Key： HSHGZXNAXBPPDL-UHFFFAOYSA-N
• SMILES： S1CC(COC(C)=O)=C(C(=O)O)N2C(C(C12)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 461
• XLogP3: -4
• Topological Polar Surface Area: 135

Additional information on 3-[(Acetyloxy)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

Introduction to 3-[(Acetyloxy)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (CAS No. 108260-00-0)

3-[(Acetyloxy)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 108260-00-0, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic sulfone derivative features a unique framework composed of a thiabicyclo[4.2.0]octane core, integrated with functional groups that enhance its biological activity and potential therapeutic applications.

The compound’s molecular structure comprises several key features that contribute to its pharmacological relevance. The presence of an acetyloxy-methyl substituent at the 3-position and an amino group at the 7-position introduces both hydrophobic and polar interactions, which are critical for binding to biological targets. Additionally, the 8-oxo and 5-thia functionalities contribute to the molecule’s overall rigidity and electronic properties, influencing its interactions with enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinity of this compound to various biological targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders. Studies suggest that the sulfone moiety, a well-known pharmacophore in medicinal chemistry, plays a pivotal role in modulating the compound’s bioactivity by facilitating hydrogen bonding and hydrophobic interactions with protein targets.

One of the most compelling aspects of 3-[(Acetyloxy)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid is its potential as a scaffold for drug discovery. The bicyclic scaffold provides a stable core structure that can be modified to enhance potency, selectivity, and pharmacokinetic properties. Researchers have employed structure-based drug design strategies to optimize this compound for therapeutic use, leveraging insights from crystallographic studies of protein-ligand complexes.

In vitro studies have demonstrated promising activities of this compound against several disease-related targets. For instance, preliminary experiments indicate that it may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the pathogenesis of inflammation and pain. Furthermore, its interaction with bacterial enzymes has been explored, suggesting potential applications in antimicrobial therapy.

The synthesis of 3-[(Acetyloxy)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid presents unique challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have made it more feasible to produce this compound in multiigram quantities for further investigation.

From a regulatory perspective, this compound does not fall under any restricted categories such as hazardous chemicals or controlled substances, making it more accessible for research purposes without stringent regulatory hurdles. Its chemical stability under various conditions also enhances its suitability for long-term storage and transportation in academic and industrial settings.

The growing interest in sulfur-containing heterocycles has driven further exploration into the biological activities of compounds like 3-(acetyloxy)methyl]-7-amino--8--oxo--5--thia--1--azabicyclo[4.]--oct--2--ene--carboxylic acid (CAS No.). These molecules often exhibit enhanced bioavailability and reduced toxicity compared to their non-sulfur counterparts, making them attractive candidates for drug development.

Future research directions may focus on exploring derivatives of this compound to improve its pharmacological profile further. By modifying substituents such as the acetyloxy-methyl group or introducing additional functional groups at strategic positions within the bicyclic core, researchers can fine-tune the compound’s properties to achieve desired therapeutic effects while minimizing side effects.

In conclusion,3-[(acetyloxy) methyl]-7-amino--8--oxo--5--thia--1--azabicyclo[4.]--oct--2--ene--carboxylic acid (CAS No.) represents a promising candidate for medicinal chemistry applications due to its unique structural features, biological activity,and synthetic feasibility. As research continues to uncover new therapeutic targets,this compoundholds significant potential as a lead structure or scaffold for developing novel treatments across multiple disease areas.